4-[(3-Bromophenyl)methyl]oxan-4-amine hydrochloride

• IUPAC Name: 4-[(3-bromophenyl)methyl]oxan-4-amine;hydrochloride
• InChI: InChI=1S/C12H16BrNO.ClH/c13-11-3-1-2-10(8-11)9-12(14)4-6-15-7-5-12;/h1-3,8H,4-7,9,14H2;1H
• InChI Key: SKRHDQIKXQODEP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC2=CC(=CC=C2)Br)N.Cl
• Molecular Formula: C12H17BrClNO
• Molecular Weight: 306.62 g/mol
• CAS No.: 1385696-34-3

Description

4-[(3-Bromophenyl)methyl]oxan-4-amine hydrochloride is a useful research compound. Its molecular formula is C12H17BrClNO and its molecular weight is 306.63. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Molecular Analysis : Research by Tamer et al. (2016) on a related compound, 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine (BPTBMPA), involved its synthesis and structural characterization using X-ray diffraction, FT-IR, UV–Vis, and NMR spectroscopies. This study also explored the compound's nonlinear optical properties, indicating potential applications in materials science (Tamer et al., 2016).

• Drug Metabolism and Bioactivity : Xi et al. (2011) focused on the design and synthesis of 1-(2,6-dimethylphenoxy)-2-(3,4-dimethoxyphenylethylamino)propane hydrochloride (DDPH) analogs, involving the modification of the chemical structure to enhance drug metabolism and bioactivity. Although not directly examining 4-[(3-Bromophenyl)methyl]oxan-4-amine hydrochloride, this research demonstrates the importance of structural modifications in developing effective pharmaceutical agents (Xi et al., 2011).

• Synthesis of Derivatives : Lygin and Meijere (2009) described the synthesis of 1-substituted benzimidazoles from o-Bromophenyl isocyanide, which could be analogous to processes involving this compound. This process involved CuI catalysis, providing a pathway to synthesize various derivatives (Lygin & Meijere, 2009).

• Corrosion Inhibition : Boughoues et al. (2020) studied the corrosion inhibition performances of four amine derivative compounds on mild steel in HCl. This research, while not directly involving this compound, shows the potential application of similar compounds in corrosion inhibition (Boughoues et al., 2020).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.